Cas no 898776-19-7 (1-(4-chloro-2-fluoro-phenyl)-3-(4-methoxyphenyl)propan-1-one)

• Product Name: 1-(4-chloro-2-fluoro-phenyl)-3-(4-methoxyphenyl)propan-1-one
• CAS No: 898776-19-7
• MF: C₁₆H₁₄ClFO₂
• MW: 292.732567310333
• MDL: MFCD03843183
• CID: 1946263
• PubChem ID: 24725897
• Update Time: 2025-05-20

1-(4-chloro-2-fluoro-phenyl)-3-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-CHLORO-2'-FLUORO-3-(4-METHOXYPHENYL)PROPIOPHENONE
• 1-(4-chloro-2-fluoro-phenyl)-3-(4-methoxyphenyl)propan-1-one
• LogP
• 1-(4-chloro-2-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one
• 898776-19-7
• AKOS014784057
• MFCD03843183
• 1-(4-Chloro-2-fluorophenyl)-3-(4-methoxyphenyl)-1-propanone
• DTXSID90644290

• MDL： MFCD03843183
• Inchi： 1S/C16H14ClFO2/c1-20-13-6-2-11(3-7-13)4-9-16(19)14-8-5-12(17)10-15(14)18/h2-3,5-8,10H,4,9H2,1H3
• InChI Key： FURZFISHIKPZFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(CCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 292.06700
• Monoisotopic Mass: 292.0666355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.30320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(4-chloro-2-fluoro-phenyl)-3-(4-methoxyphenyl)propan-1-one

1-(4-Chloro-2-Fluoro-Phenyl)-3-(4-Methoxyphenyl)Propan-1-One: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-(4-chloro-2-fluoro-phenyl)-3-(4-methoxyphenyl)propan-1-one, identified by the CAS number 898776-19-7, stands as a notable example of a complex aromatic ketone. This compound has garnered significant attention due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 1-(4-chloro-2-fluoro-phenyl)-3-(4-methoxyphenyl)propan-1-one is characterized by a central ketone group flanked by two aromatic rings. The first ring, at the 1-position, is a chloro-fluorophenyl group, while the second ring, at the 3-position, is a methoxyphenyl group. This arrangement creates a molecule with significant electronic and steric effects, which are crucial for its reactivity and potential bioactivity. The presence of electron-withdrawing groups (chlorine and fluorine) and electron-donating groups (methoxy) introduces a dynamic interplay of electronic properties that can influence its behavior in various chemical reactions.

Recent studies have explored the synthesis of this compound through innovative routes, leveraging modern catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the biaryl core of the molecule. These methods not only enhance yield but also reduce environmental impact, aligning with current trends toward sustainable chemical synthesis. Additionally, advancements in computational chemistry have enabled detailed modeling of the compound's electronic structure, providing insights into its reactivity and potential interactions with biological systems.

The pharmacological potential of 1-(4-chloro-2-fluoro-phenyl)-3-(4-methoxyphenyl)propan-1-one has been a focal point of recent investigations. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a candidate for drug development in conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate key cellular pathways has been highlighted in recent publications, underscoring its potential as a lead compound for therapeutic interventions.

In the context of materials science, this compound has shown promise as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. Its rigid aromatic framework and conjugated system make it suitable for applications in light-emitting diodes (LEDs) and solar cells. Recent research has demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, which are critical for improving device performance.

The environmental fate and toxicity of 1-(4-chloro-2-fluoro-phenyl)-3-(4-methoxyphenyl)propan-1-one have also been subjects of scrutiny. Studies indicate that the compound undergoes metabolic transformation in biological systems, with specific enzymes playing a role in its detoxification. These findings are essential for assessing its safety profile and ensuring responsible use in industrial applications.

In conclusion, 1-(4-chloro-2-fluoro-phenyl)-3-(4-methoxyphenyl)propan-1-one, CAS number 898776-19-7, represents a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic exploration and industrial innovation. As research continues to unfold, this compound is poised to contribute significantly to the advancement of modern chemistry and its practical applications.